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Compound of Interest

Compound Name: Cyanine7.5 azide (chloride)

Cat. No.: B12374856 Get Quote

Executive Verdict
For demanding in vivo imaging and long-term tracking, Cy7.5 Azide is the superior choice.[1]

Its benzo-fused structural modification confers greater photostability and a ~30 nm red-shift,

pushing emission further into the NIR-II window boundary for maximal tissue penetration. Cy7

Azide remains a robust, cost-effective standard for surface imaging and short-duration flow

cytometry where the specific 750 nm excitation line is mandatory.

Structural & Chemical Basis
To understand the performance difference, we must look at the molecular architecture. Both

dyes are heptamethine cyanines (containing a 7-carbon polymethine chain), but they differ in

their terminal heterocycles.

Cy7 (Cyanine 7): Features standard indolenine rings.

Cy7.5 (Cyanine 7.5): Features benzoindolenine rings (an extra benzene ring fused to the

indole).

The ".5" suffix in cyanine nomenclature specifically denotes this benzo-fusion.[2] This structural

rigidification extends the

-conjugation system, resulting in two critical effects:

Bathochromic Shift: Absorption and emission shift red by approximately 20–30 nm.
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Enhanced Stability: The fused aromatic system stabilizes the electron density across the

polymethine bridge, making it slightly more resistant to nucleophilic attack and oxidative

cleavage compared to the standard Cy7.

Mechanism of Photodegradation
Cyanine dyes primarily degrade via photo-oxidative cleavage of the polymethine chain. Upon

excitation, the dye can generate Reactive Oxygen Species (ROS), specifically singlet oxygen (

). These ROS attack the double bonds of the polymethine chain, breaking the conjugation and
destroying fluorescence (photobleaching).

Figure 1: Photodegradation Pathway of Heptamethine Dyes
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Caption: The primary failure mode is ROS-mediated cleavage of the polymethine bridge.

Cy7.5's benzo-fusion offers steric and electronic protection against this pathway.

Comparative Data Analysis
The following data consolidates performance metrics from standard PBS (pH 7.4)

measurements.[3][4][5][6]
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Feature Cy7 Azide Cy7.5 Azide Implication

Excitation Max ~750 nm ~788 nm

Cy7.5 avoids more

tissue

autofluorescence.[7]

Emission Max ~773 nm ~808 nm

Cy7.5 penetrates

deeper (reduced

scattering).

Photostability (

)
Moderate High

Cy7.5 retains signal

1.5x–2x longer under

continuous irradiation.

Quantum Yield (

)
~0.28 ~0.32

Cy7.5 is brighter in

aqueous

environments.

Solubility
Low (requires co-

solvent)

Low (requires co-

solvent)

Both Azide forms are

hydrophobic; dissolve

in DMSO first.

Molecular Weight ~800 Da ~900 Da

Negligible difference

for antibody

conjugation.

Critical Insight: While both dyes are "Near-Infrared," Cy7.5's emission peak at 808 nm aligns

perfectly with the "transparency window" of biological tissue, where water absorption and

hemoglobin absorption are both minimal.

Experimental Protocol: Measuring Photostability
To objectively verify these claims in your own lab, use this Self-Validating Photostability Assay.

This protocol controls for concentration quenching and solvent effects.
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Reagents
Dye Stocks: 10 mM Cy7-Azide and Cy7.5-Azide in anhydrous DMSO.

Buffer: 1× PBS (pH 7.4), degassed.

Reference Standard: Methylene Blue or ICG (optional, for relative comparison).

Workflow
Preparation: Dilute dyes to 1 µM in PBS. Validation Step: Ensure Absorbance (OD) is < 0.1

at

to prevent inner-filter effects.

Setup: Place samples in a quartz cuvette (path length 1 cm).

Irradiation: Expose samples to a continuous LED light source (e.g., 750 nm or broad white

light) at a fixed distance (10 cm) and power density (e.g., 50 mW/cm²).

Data Acquisition: Measure fluorescence intensity at peak emission every 5 minutes for 60

minutes.

Analysis: Plot

vs. Time. Fit to a first-order decay model (

) to calculate the decay rate constant

.

Figure 2: Experimental Workflow for Stability Assay
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Caption: A closed-loop protocol ensuring linear range detection. If OD > 0.1, self-quenching

skews stability data.

Application Context: When to Choose Which?
Scenario A: Deep Tissue In Vivo Imaging (Tumor
Tracking)

Recommendation:Cy7.5 Azide.[1][2][8]

Reasoning: The 808 nm emission penetrates skin and muscle significantly better than 773

nm. Combined with higher photostability, it allows for longer longitudinal studies (e.g., 7-day
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tumor growth tracking) without rapid signal loss.

Scenario B: Flow Cytometry (Multiplexing)
Recommendation:Cy7 Azide (often).[9]

Reasoning: Many cytometers have dedicated "Cy7" filters (Ex 750 / Em 780). Cy7.5 might

bleed into higher channels or be excited inefficiently by standard 633/640 nm lasers if a

specific NIR laser isn't available.

Scenario C: Click Chemistry Conjugation
Protocol: Both dyes feature an Azide (-N3) handle.

Reaction: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted

(SPAAC) with DBCO.

Note: The benzo-fusion of Cy7.5 makes it slightly more hydrophobic. Ensure your organic

co-solvent (DMSO/DMF) concentration is sufficient (typically 5–10%) during the labeling

reaction to prevent precipitation before conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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